3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10Cl2N4S
• Molecular Weight: 361.2 g/mol
• IUPAC Name: 3-benzyl-6-(3,4-dichlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10Cl2N4S/c17-12-7-6-11(9-13(12)18)15-21-22-14(19-20-16(22)23-15)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key: AZZJWJUXNGACPE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC(=C(C=C4)Cl)Cl

Description

3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is synthesized using a specific method and has unique properties that make it suitable for different scientific applications.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but studies have shown that it can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the activity of certain enzymes involved in inflammation and bacterial growth.
Biochemical and Physiological Effects
Studies have shown that 3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can have both biochemical and physiological effects. In cancer cells, it can induce apoptosis and inhibit cell proliferation. In inflammation, it can inhibit the activity of certain enzymes involved in the inflammatory response. In bacteria, it can inhibit bacterial growth and replication.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as a potent anti-cancer agent, anti-inflammatory agent, and antibiotic. However, the limitations include the complexity of its synthesis method and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of future research is the development of more efficient synthesis methods to increase the yield and purity of the final product. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine, agriculture, and material science. Finally, more studies are needed to explore the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. The first step is the synthesis of 3,4-dichlorophenyl isothiocyanate, which is then reacted with 1,2,4-triazole-3-thiol to produce 3,4-dichlorophenyl-1,2,4-triazole-3-thiol. This intermediate compound is then reacted with benzyl bromide to produce the final product, 3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis method is crucial in determining the purity and yield of the final product.

Scientific Research Applications

3-Benzyl-6-(3,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results as an anti-cancer agent, with studies indicating that it can induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory and anti-bacterial properties, making it a potential candidate for the development of new antibiotics. In agriculture, this compound has been studied for its potential use as a fungicide and insecticide. In material science, it has been studied for its potential use in the development of new organic semiconductors.